Cas no 1283108-93-9 ([2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine)

• Product Name: [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine
• CAS No: 1283108-93-9
• MF: C₁₃H₁₃N₃OS
• MW: 259.326821088791
• MDL: MFCD21091639
• CID: 5557468
• PubChem ID: 52903494
• Update Time: 2025-06-11

[2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine Chemical and Physical Properties

Names and Identifiers

• [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine
• 2-Methoxy-5-(3-methylimidazo[2,1-b]thiazol-6-yl)aniline

• MDL： MFCD21091639
• Inchi： 1S/C13H13N3OS/c1-8-7-18-13-15-11(6-16(8)13)9-3-4-12(17-2)10(14)5-9/h3-7H,14H2,1-2H3
• InChI Key： IFULOEARQTUTRV-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2=CN3C(C)=CSC3=N2)=CC=C1OC

Additional information on [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine

Introduction to [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine and Its Significance in Modern Chemical Biology

[2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine^{CAS No. 1283108-93-9} is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. This compound belongs to a class of heterocyclic aromatic amines, which are widely recognized for their diverse biological activities. The intricate molecular framework of this substance, characterized by its methoxy and imidazothiazole moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The chemical structure of [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine^{CAS No. 1283108-93-9} encompasses several key functional groups that contribute to its reactivity and biological significance. The presence of a methoxy group at the 2-position of the phenyl ring enhances its solubility and metabolic stability, making it an attractive scaffold for pharmacological applications. Additionally, the imidazothiazole ring system introduces a rich array of interactions with biological targets, including enzymes and receptors. This structural complexity underscores the compound's potential as a versatile tool in the development of novel therapeutics.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules that can modulate biological pathways associated with various diseases. [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine^{CAS No. 1283108-93-9} has emerged as a compound of interest due to its ability to interact with multiple targets within cellular signaling networks. Specifically, studies have highlighted its potential role in inhibiting kinases and other enzymes implicated in cancer progression. The compound's mechanism of action appears to involve precise binding to active sites on these enzymes, thereby disrupting aberrant signaling pathways that contribute to tumor growth and survival.

One of the most compelling aspects of [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine^{CAS No. 1283108-93-9} is its structural diversity, which allows for extensive modifications to enhance its pharmacological properties. Researchers have been exploring various derivatives of this compound to improve its potency, selectivity, and pharmacokinetic profile. For instance, modifications at the 3-position of the imidazothiazole ring have shown promise in enhancing binding affinity to specific biological targets. These findings highlight the importance of structural optimization in developing effective therapeutic agents.

The synthesis of [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine^{CAS No. 1283108-93-9} involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the imidazothiazole core through cyclocondensation reactions. Subsequent steps involve functional group transformations to introduce the phenyl ring and the methoxy group at appropriate positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

The pharmacological evaluation of [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]amine^{CAS No. 1283108-93-9} has revealed intriguing insights into its biological activity. Preclinical studies have demonstrated its efficacy in inhibiting various kinases relevant to cancer therapy. Notably, it has shown promise in targeting Bruton's tyrosine kinase (BTK), which is overexpressed in certain leukemias and lymphomas. The compound's ability to selectively inhibit BTK without significant off-target effects makes it an attractive candidate for further clinical development.

In addition to its anti-cancer potential, [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol-6-y)]lphenyl)amine^{CAS No. 1283108-93-9} has been investigated for its immunomodulatory properties. Research indicates that this compound can modulate immune cell function by interacting with receptors on immune cells such as T-cells and macrophages. These interactions lead to altered cytokine production and enhanced immune responses against pathogens or tumor cells. Such findings open up new avenues for exploring this compound's therapeutic applications in immunotherapy.

The development of novel drug candidates like [2-methoxy-5-(3-methylimidazo[2,1-b][1,3]thiazol]-6-y)]lphenyl)amine^{CAS No. 1283108 -93 -9} relies heavily on advances in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly evaluate the binding affinity and specificity of small molecules against biological targets before moving into costly wet-lab experiments. By leveraging computational methods such as molecular docking simulations and quantum mechanical calculations, scientists can identify promising lead compounds with optimized pharmacokinetic profiles.

The future prospects for [2-methoxy -5-(3 -methylimidazo[21b][13]-thia z ol -6 -y l ) phen y l ) am ine^{CAS No . 1283108 -93 -9} are exciting given its multifaceted biological activities and structural versatility . Further research is warranted to fully elucidate its mechanism(s) of action across different disease models . Additionally , exploring combination therapies involving this compound with other drugs could lead to synergistic effects that enhance therapeutic outcomes . As our understanding o f molecular interactions continues t o grow , so too will t he potential applications o f this remarkable chemical entity .